Cas no 138250-45-0 (Indeno[1,2-c]pyrrole, 2,8-dihydro-3-(1-isoquinolinyl)-1-phenyl-)

• Product name: Indeno[1,2-c]pyrrole, 2,8-dihydro-3-(1-isoquinolinyl)-1-phenyl-
• CAS No: 138250-45-0
• MF: C₂₆H₁₇N₂
• MW: 357.42658
• CID: 1252498
• PubChem ID: 71342026

Indeno[1,2-c]pyrrole, 2,8-dihydro-3-(1-isoquinolinyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Indeno[1,2-c]pyrrole, 2,8-dihydro-3-(1-isoquinolinyl)-1-phenyl-
• 1-isoquinolin-1-yl-3-phenyl-2,4-dihydroindeno[1,2-c]pyrrole
• 138250-45-0
• DTXSID80768838
• 3-(Isoquinolin-1-yl)-1-phenyl-2,8-dihydroindeno[1,2-c]pyrrole

• Inchi： InChI=1S/C26H18N2/c1-2-9-18(10-3-1)24-22-16-19-11-5-6-12-20(19)23(22)26(28-24)25-21-13-7-4-8-17(21)14-15-27-25/h1-15,28H,16H2
• InChI Key： RQHYUGYNXDTPEE-UHFFFAOYSA-N
• SMILES： C1C2=CC=CC=C2C3=C(NC(=C31)C4=CC=CC=C4)C5=NC=CC6=CC=CC=C65

Computed Properties

• Exact Mass: 357.13931
• Monoisotopic Mass: 358.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų
• XLogP3: 5.9

Experimental Properties

• PSA: 25.78